Cas no 1594492-61-1 (Hydrazine, [(4-chloro-2-fluorophenyl)methyl]-)

• Product Name: Hydrazine, [(4-chloro-2-fluorophenyl)methyl]-
• CAS No: 1594492-61-1
• MF: C₇H₈ClFN₂
• MW: 174.603223800659
• CID: 5244928
• Update Time: 2025-06-11

Hydrazine, [(4-chloro-2-fluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Hydrazine, [(4-chloro-2-fluorophenyl)methyl]-

• Inchi： 1S/C7H8ClFN2/c8-6-2-1-5(4-11-10)7(9)3-6/h1-3,11H,4,10H2
• InChI Key： AFDVRDWEXBEOAG-UHFFFAOYSA-N
• SMILES： N(CC1=CC=C(Cl)C=C1F)N

Additional information on Hydrazine, [(4-chloro-2-fluorophenyl)methyl]-

Hydrazine, [(4-chloro-2-fluorophenyl)methyl]- (CAS No. 1594492-61-1): A Comprehensive Overview

Hydrazine, [(4-chloro-2-fluorophenyl)methyl]-, identified by its CAS number 1594492-61-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, featuring a complex aromatic structure with both chloro and fluoro substituents, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active agents.

The molecular framework of Hydrazine, [(4-chloro-2-fluorophenyl)methyl]- consists of a benzene ring substituted at the 4-position with a chlorine atom and at the 2-position with a fluorine atom. This arrangement imparts distinct electronic and steric effects, influencing its reactivity and potential applications. The presence of a methylhydrazine moiety further enhances its utility as a building block in medicinal chemistry.

In recent years, the pharmaceutical industry has shown increasing interest in developing novel therapeutic agents with enhanced efficacy and reduced side effects. Compounds like Hydrazine, [(4-chloro-2-fluorophenyl)methyl]- are being explored for their potential in treating a wide range of diseases, including cancer, inflammatory disorders, and infectious diseases. The unique structural features of this compound allow for selective interactions with biological targets, making it a promising candidate for drug discovery.

One of the most compelling aspects of Hydrazine, [(4-chloro-2-fluorophenyl)methyl]- is its role as a key intermediate in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop new analogs with improved pharmacokinetic profiles. For instance, derivatives of this compound have been investigated for their ability to modulate enzyme activity and receptor binding, which are critical mechanisms in drug action.

The synthesis of Hydrazine, [(4-chloro-2-fluorophenyl)methyl]- involves multi-step organic transformations that highlight the compound's synthetic versatility. The process typically begins with the functionalization of the aromatic ring followed by the introduction of the methylhydrazine group. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

The pharmacological potential of Hydrazine, [(4-chloro-2-fluorophenyl)methyl]- has been explored through both preclinical and clinical studies. Preclinical research has demonstrated its ability to inhibit specific enzymes and pathways associated with disease progression. These findings have paved the way for clinical trials aimed at evaluating its therapeutic efficacy in human patients. The compound's unique chemical profile suggests that it may offer advantages over existing treatments by targeting novel mechanisms.

In addition to its pharmaceutical applications, Hydrazine, [(4-chloro-2-fluorophenyl)methyl]- has been investigated for its role in materials science. Its ability to form stable complexes with metal ions has led to its use in developing new catalysts and functional materials. These applications underscore the compound's broad utility beyond traditional medicinal chemistry.

The future prospects for Hydrazine, [(4-chloro-2-fluorophenyl)methyl]- are promising, with ongoing research focused on optimizing its synthesis and expanding its therapeutic applications. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery of new derivatives with enhanced properties. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.

The development of innovative drugs requires a deep understanding of both chemical structure-activity relationships and biological mechanisms. Compounds like Hydrazine, [(4-chloro-2-fluorophenyl)methyl]-, with their intricate molecular architecture, continue to challenge and inspire researchers in their quest for effective treatments. As our knowledge base expands and new methodologies emerge, the potential applications of this compound are likely to grow even further.